Cas no 2679918-83-1 (rac-(1R,3R,5R)-6-(prop-2-en-1-yloxy)carbonyl-6-azabicyclo3.2.1octane-3-carboxylic acid)

• Product Name: rac-(1R,3R,5R)-6-(prop-2-en-1-yloxy)carbonyl-6-azabicyclo3.2.1octane-3-carboxylic acid
• CAS No: 2679918-83-1
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5644404
• PubChem ID: 165941834
• Update Time: 2025-05-21

rac-(1R,3R,5R)-6-(prop-2-en-1-yloxy)carbonyl-6-azabicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276773
• rac-(1R,3R,5R)-6-[(prop-2-en-1-yloxy)carbonyl]-6-azabicyclo[3.2.1]octane-3-carboxylic acid
• 2679918-83-1
• rac-(1R,3R,5R)-6-(prop-2-en-1-yloxy)carbonyl-6-azabicyclo3.2.1octane-3-carboxylic acid

• Inchi： 1S/C12H17NO4/c1-2-3-17-12(16)13-7-8-4-9(11(14)15)6-10(13)5-8/h2,8-10H,1,3-7H2,(H,14,15)/t8-,9-,10-/m1/s1
• InChI Key： NNOIVWPKOFVLLF-OPRDCNLKSA-N
• SMILES： O(CC=C)C(N1C[C@@H]2C[C@@H](C(=O)O)C[C@H]1C2)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,3R,5R)-6-(prop-2-en-1-yloxy)carbonyl-6-azabicyclo3.2.1octane-3-carboxylic acid

rac-(1R,3R,5R)-6-(prop-2-en-1-yloxy)carbonyl-6-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2679918-83-1): A Comprehensive Overview

The compound rac-(1R,3R,5R)-6-(prop-2-en-1-yloxy)carbonyl-6-azabicyclo[3.2.1]octane-3-carboxylic acid, identified by the CAS registry number 2679918-83-1, is a bicyclic compound with significant potential in the field of drug development and pharmacology. This compound belongs to the class of bicyclic amines and has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a bicyclo[3.2.1]octane framework, which is a type of norbornane derivative. The presence of a carboxylic acid group at the 3-position and a propenoyloxy group at the 6-position introduces additional functional diversity to the molecule. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties and bioavailability.

One of the most notable aspects of this compound is its stereochemistry, as indicated by the "(1R,3R,5R)" designation in its name. Stereoisomerism plays a critical role in determining the biological activity of many pharmaceutical agents, and this compound's specific configuration has been shown to influence its interaction with target proteins and enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies, including ring-closing metathesis and stereoselective catalytic processes. These methods have not only improved the yield but also enhanced the purity of the product, making it more suitable for pharmacological studies.

In terms of pharmacological applications, this compound has demonstrated potential as a precursor for drug development targeting various therapeutic areas such as central nervous system disorders and inflammatory conditions. Its ability to modulate key signaling pathways has been validated in preclinical models, suggesting its potential as a lead compound for further optimization.

Moreover, studies on its pharmacokinetics have revealed favorable absorption profiles and moderate clearance rates, which are essential attributes for orally administered drugs. The presence of the propenoyloxy group has been implicated in enhancing solubility and permeability, thereby improving its bioavailability.

The development of this compound aligns with current trends in medicinal chemistry that emphasize the importance of structural complexity and functional diversity in drug candidates. Its bicyclic framework provides a robust platform for further chemical modifications aimed at improving potency and selectivity.

In conclusion, rac-(1R,3R,5R)-6-(prop-2-en-1-yloxy)carbonyl-6-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2679918-83-1) represents a promising candidate in the realm of drug discovery due to its unique structure and favorable pharmacological properties.